4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline

• Molecular Formula: C9H8ClF3N2
• Molecular Weight: 236.62 g/mol
• IUPAC Name: 4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline
• InChI: InChI=1S/C9H8ClF3N2/c10-7-5-3-1-2-4-6(5)14-8(15-7)9(11,12)13/h1-4H2
• InChI Key: DTHAKNGFEUESEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC(=N2)C(F)(F)F)Cl

Description

4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline is a useful research compound. Its molecular formula is C9H8ClF3N2 and its molecular weight is 236.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of 6.0 mL of phosphorus oxychloride and 1.0 mL of dimethylaniline in 20 mL of toluene was added 3.0 g of 5,6,7,8-tetrahydro-2-trifluoromethyl-4-quinazolone. The resulting mixture was refluxed for 3 hours and then cooled to room temperature. The reaction mixture was poured into a ice cold mixture of diethyl ether and water. The organic layer was recovered washed with brine, dried over anhydrous magnesium sulfate, filtered and evaporated to yield the product as a brown solid (3.46 g).